Cas no 205059-22-9 (Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-)

• Product Name: Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-
• CAS No: 205059-22-9
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 5163172
• PubChem ID: 18321141
• Update Time: 2026-03-04

Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-
• 205059-22-9
• 1-(phenylmethyl)-3-(3 -pyridinyl)piperazine
• 1-(phenylmethyl)-3-(3-pyridinyl)piperazine
• P2874
• 1-Benzyl-3-(pyridin-3-yl)piperazine
• SCHEMBL3956949
• OIVTXYUVUUQSGU-UHFFFAOYSA-N
• 1-(phenylmethyl)3(3-pyridinyl)piperazine

• Inchi： 1S/C16H19N3/c1-2-5-14(6-3-1)12-19-10-9-18-16(13-19)15-7-4-8-17-11-15/h1-8,11,16,18H,9-10,12-13H2
• InChI Key： OIVTXYUVUUQSGU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCNC(C2=CC=CN=C2)C1

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-

Introduction to Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)- CAS No. 205059-22-9

Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-, identified by the chemical compound code CAS No. 205059-22-9, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a piperazine core substituted with a phenylmethyl group and a 3-pyridinyl moiety, exhibits a unique structural configuration that makes it a promising candidate for various biological and chemical applications.

The piperazine moiety is a six-membered aromatic heterocycle containing two nitrogen atoms, which is known for its versatility in drug design due to its ability to form multiple hydrogen bonds and interact with biological targets. In contrast, the phenylmethyl group, also known as benzyl, introduces hydrophobicity and rigidity to the molecule, enhancing its binding affinity to specific receptors. The presence of the 3-pyridinyl group further diversifies the electronic properties of the compound, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the potential of Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-, in the development of novel therapeutic agents. Its unique structural features have been leveraged to design molecules with enhanced pharmacological properties. For instance, researchers have explored its utility in creating compounds that exhibit potent activity against various diseases, including infectious diseases and neurological disorders.

In the realm of infectious disease research, Piperazine derivatives have shown promise as inhibitors of bacterial and viral pathogens. The ability of this compound to interact with key enzymes and proteins involved in pathogen survival has made it a focal point in drug discovery efforts. Specifically, modifications to the piperazine core have been investigated to optimize binding interactions with target enzymes, leading to the identification of several lead compounds with significant therapeutic potential.

Moreover, Piperazine-based molecules have been explored for their neuroprotective properties. The piperazine scaffold is particularly well-suited for modulating neurotransmitter systems, making it a valuable tool in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have demonstrated that certain derivatives of Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-, can attenuate neuroinflammation and protect against neuronal damage, offering hope for new therapeutic strategies.

The role of Piperazine derivatives in oncology is another area where this compound has made notable contributions. By targeting critical pathways involved in cancer cell proliferation and survival, these molecules have shown promise in preclinical models. Researchers have focused on optimizing the phenylmethyl and 3-pyridinyl substituents to enhance selectivity and potency against various cancer types. This has led to the discovery of several novel candidates that are currently undergoing further investigation in clinical trials.

The synthesis of Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)-, involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations play a crucial role in constructing the complex framework of this molecule.

The pharmacokinetic properties of Piperazine derivatives are also an important consideration in drug development. Studies have been conducted to evaluate their absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations aim to identify structural modifications that can improve bioavailability and reduce toxicity. By optimizing these parameters, researchers can enhance the therapeutic efficacy of Piperazine-based drugs while minimizing adverse effects.

In conclusion, Piperazine, 1-(phenylmethyl)-3-(3-pyridinyl)- (CAS No. 205059-22-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this molecule, underscoring its importance in advancing medical science.